Cas no 91059-63-1 (2-Thiophenecarboxylic acid, 4-nitrophenyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 4-nitrophenyl ester
• CAS No: 91059-63-1
• MF: C₁₁H₇NO₄S
• MW: 249.242581605911
• CID: 1958719
• PubChem ID: 532785
• Update Time: 2025-04-21

2-Thiophenecarboxylic acid, 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-nitrophenyl ester
• 4-nitrophenyl thiophene-2-carboxylate
• EU-0067423
• STK391246
• (4-nitrophenyl) thiophene-2-carboxylate
• SR-01000393784
• 91059-63-1
• 4-nitrophenyl 2-thiophenecarboxylate
• AKOS001572618
• AO-548/10615003
• SCHEMBL15874587
• QHJFYEJRQLKVEZ-UHFFFAOYSA-N
• SR-01000393784-1

• Inchi： 1S/C11H7NO4S/c13-11(10-2-1-7-17-10)16-9-5-3-8(4-6-9)12(14)15/h1-7H
• InChI Key： QHJFYEJRQLKVEZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(=O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 249.00957888Da
• Monoisotopic Mass: 249.00957888Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 100Ų